1-(Chloromethyl)-1-propylcyclopropane

• Molecular Formula: C7H13Cl
• Molecular Weight: 132.63 g/mol
• IUPAC Name: 1-(chloromethyl)-1-propylcyclopropane
• InChI: InChI=1S/C7H13Cl/c1-2-3-7(6-8)4-5-7/h2-6H2,1H3
• InChI Key: DBOJBEPGJBHGGV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CC1)CCl

Description

1-(Chloromethyl)-1-propylcyclopropane is an organic compound characterized by a cyclopropane ring substituted with a chloromethyl group and a propyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Chloromethyl)-1-propylcyclopropane can be achieved through several methods. One common approach involves the chloromethylation of cyclopropane derivatives. This reaction typically uses chloromethylating agents such as chloromethyl methyl ether or formaldehyde in the presence of a strong acid catalyst like hydrochloric acid or zinc chloride .

Industrial Production Methods

Industrial production of this compound may involve large-scale chloromethylation processes. These processes are optimized for high yield and efficiency, often using continuous flow reactors and advanced catalytic systems to ensure consistent product quality and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

1-(Chloromethyl)-1-propylcyclopropane undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted by nucleophiles such as hydroxide ions, amines, or thiols, leading to the formation of corresponding alcohols, amines, or thioethers.

Oxidation Reactions: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: Reduction of the chloromethyl group can yield hydrocarbons or alcohols, depending on the reducing agent used.

Common Reagents and Conditions

Substitution: Sodium hydroxide, ammonia, thiols; typically carried out in aqueous or alcoholic solutions.

Oxidation: Potassium permanganate, chromium trioxide; usually performed in acidic or neutral conditions.

Reduction: Lithium aluminum hydride, sodium borohydride; conducted in anhydrous solvents.

Major Products

Substitution: Alcohols, amines, thioethers.

Oxidation: Carboxylic acids, ketones.

Reduction: Hydrocarbons, alcohols.

Scientific Research Applications

1-(Chloromethyl)-1-propylcyclopropane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 1-(Chloromethyl)-1-propylcyclopropane involves its interaction with various molecular targets. The chloromethyl group can act as an electrophile, reacting with nucleophilic sites in biological molecules. This can lead to the formation of covalent bonds with proteins, DNA, or other cellular components, potentially disrupting their normal function . The cyclopropane ring’s strain energy may also play a role in its reactivity, making it more susceptible to certain chemical transformations .

Comparison with Similar Compounds

Similar Compounds

1-(Chloromethyl)cyclopropane: Lacks the propyl group, making it less hydrophobic and potentially less reactive in certain contexts.

1-Propylcyclopropane: Lacks the chloromethyl group, reducing its electrophilic reactivity.

1-(Bromomethyl)-1-propylcyclopropane: Similar structure but with a bromine atom instead of chlorine, which can affect its reactivity and biological activity.

Uniqueness

1-(Chloromethyl)-1-propylcyclopropane is unique due to the combination of the chloromethyl and propyl groups on the cyclopropane ring. This combination imparts distinct chemical and physical properties, making it a versatile compound for various applications .